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Compound of Interest

Compound Name: Vildagliptin N-oxide

Cat. No.: B15382387 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, step-by-step logistical information for

the safe disposal of Vildagliptin N-oxide.

Disposal Procedures
Vildagliptin N-oxide, a pharmaceutical-related compound, requires careful management for its

disposal. While specific hazard classifications are not fully detailed in available safety data, a

cautious approach is necessary. The primary recommended method of disposal is through

incineration.[1]

Step-by-Step Disposal Protocol:

Segregation and Collection: Isolate Vildagliptin N-oxide waste from other laboratory waste

streams. Use designated, clearly labeled, and sealed containers for collection.

Licensed Disposal Service: Engage a licensed hazardous material disposal company for the

collection and transport of the Vildagliptin N-oxide waste.[1] It is crucial to ensure the

selected company is certified to handle pharmaceutical waste.

Incineration: The recommended method for the final disposal of Vildagliptin N-oxide is

incineration.[1] This should be carried out in an incinerator equipped with an afterburner and

a scrubber to minimize the release of potentially harmful substances into the atmosphere.[1]
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Contaminated Materials: Any materials that have come into contact with Vildagliptin N-
oxide, such as personal protective equipment (PPE), labware, and cleaning materials,

should be treated as contaminated waste and disposed of following the same procedures as

the compound itself.[1]

Regulatory Compliance: Always adhere to all federal, state, and local regulations governing

the disposal of chemical and pharmaceutical waste.[1]

Safety and Handling Information
While no specific GHS hazard statements are available for Vildagliptin N-oxide, it is identified

as a "pharmaceutical related compound of unknown potency".[1] Therefore, standard

laboratory safety protocols for handling chemical compounds should be strictly followed.

Property Information Source

Chemical Name

(2-((S)-2-Cyanopyrrolidin-1-

yl)-2-oxoethyl)

((1r,3R,5R,7S)-3-

hydroxyadamantan-1-

yl)oxidoazane

[1]

Molecular Formula C17H25N3O3 [2]

Molecular Weight 319.41 g/mol [2]

Appearance Not Available [2]

Storage 2-8°C Refrigerator [2]

Toxicity Data No data available [1]

Ecotoxicity Data No data available [1]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Vildagliptin N-oxide.
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Vildagliptin N-oxide Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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